Cas no 1393560-65-0 (Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-YL]acetate)

• Product Name: Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-YL]acetate
• CAS No: 1393560-65-0
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4903311
• Update Time: 2025-06-22

Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-YL]acetate Chemical and Physical Properties

Names and Identifiers

• AB82656
• Ethyl 3-chloro-5-(trifluoromethyl)pyridine-4-acetate
• ETHYL [3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-4-YL]ACETATE
• Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-YL]acetate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-9(16)3-6-7(10(12,13)14)4-15-5-8(6)11/h4-5H,2-3H2,1H3
• InChI Key： NKXFLJYCRCFXAV-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-YL]acetate

Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-yl]acetate (CAS No. 1393560-65-0): An Overview

Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-yl]acetate (CAS No. 1393560-65-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The 3-chloro and trifluoromethyl substituents on the pyridine ring, along with the ethyl acetate moiety, contribute to its distinctive chemical properties and biological activities.

The pyridine ring is a fundamental structure in many biologically active molecules, and the presence of chloro and trifluoromethyl groups can significantly influence the compound's reactivity and pharmacological profile. These functional groups are known to enhance the lipophilicity and metabolic stability of molecules, making them valuable in drug design. The ethyl acetate functionality, on the other hand, can affect the solubility and bioavailability of the compound, which are crucial parameters in drug development.

Recent studies have explored the potential of Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-yl]acetate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs exhibit potent activity against specific neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors selectively can lead to the development of more effective and safer drugs.

In addition to its potential in neurology, Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-yl]acetate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Compounds with anti-inflammatory activity can help reduce tissue damage and improve patient outcomes. Studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation at the molecular level.

The synthesis of Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-yl]acetate involves several well-established chemical reactions. The key steps include the formation of the pyridine ring, introduction of the chloro and trifluoromethyl groups, and esterification to form the ethyl acetate moiety. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The synthetic route is scalable, making it suitable for both laboratory-scale synthesis and industrial production.

From a safety perspective, Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-yl]acetate is generally considered safe when handled under appropriate conditions. However, as with any chemical compound, proper safety protocols should be followed to minimize risks. This includes wearing personal protective equipment (PPE), working in a well-ventilated area, and storing the compound in a secure location.

In conclusion, Ethyl [3-chloro-5-(trifluoromethyl)pyridin-4-yl]acetate (CAS No. 1393560-65-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting neurological disorders, inflammation, and other diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its importance in modern drug discovery efforts.